Cas no 851398-80-6 (2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid)

2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic acid is a specialized organic compound featuring a unique imidazole-thioether-acetic acid structure. Its key advantages include its role as a versatile intermediate in pharmaceutical and agrochemical synthesis, owing to the reactive thioether and carboxylic acid functional groups. The 2,5-dimethylphenyl substitution enhances steric and electronic properties, potentially improving selectivity in target applications. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or bioactive molecules due to its ability to participate in hydrogen bonding and nucleophilic reactions. Its stability under standard conditions further ensures reliable handling in synthetic workflows.
2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid structure
851398-80-6 structure
Product Name:2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid
CAS No:851398-80-6
MF:C13H14N2O2S
MW:262.327461719513
CID:3107866
Update Time:2025-06-11

2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

    • {[1-(2,5-dimethylphenyl)-1H-imidazol-2-yl]thio}acetic acid
    • 2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid
    • Inchi: 1S/C13H14N2O2S/c1-9-3-4-10(2)11(7-9)15-6-5-14-13(15)18-8-12(16)17/h3-7H,8H2,1-2H3,(H,16,17)
    • InChI Key: DJWVJRJIHMZNHF-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NC=CN1C1C=C(C)C=CC=1C

2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid Pricemore >>

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Additional information on 2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid

Introduction to 2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid (CAS No. 851398-80-6)

2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid, identified by its CAS number 851398-80-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 2,5-dimethylphenyl group and an imidazol-2-ylsulfanyl moiety, both of which contribute to its unique chemical properties and functional characteristics.

The imidazol-2-ylsulfanyl group is particularly noteworthy due to its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable scaffold for drug design. In recent years, there has been a growing interest in imidazole derivatives as they exhibit a wide range of pharmacological effects, such as anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 2,5-dimethylphenyl group further enhances the compound's solubility and metabolic stability, making it an attractive candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies have shown that 2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid can modulate the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro experiments have indicated that this compound may exhibit inhibitory effects on specific cancer cell lines, warranting further investigation into its anticancer potential.

The synthesis of 2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These synthetic methodologies not only enhance the scalability of production but also allow for the introduction of structural modifications to optimize biological activity.

In the context of drug discovery, the structural features of 2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid make it a promising candidate for further exploration. The combination of the imidazol-2-ylsulfanyl and 2,5-dimethylphenyl groups provides a rich chemical space for designing molecules with enhanced pharmacological properties. Researchers are currently investigating how modifications to these functional groups can lead to improved efficacy and reduced side effects in potential therapeutic applications.

One of the most exciting aspects of this compound is its potential in addressing unmet medical needs. Chronic inflammatory diseases and certain types of cancer remain significant global health challenges, and compounds like 2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid offer new avenues for treatment development. By targeting key molecular pathways involved in these diseases, this compound could provide relief to patients suffering from these conditions.

The role of computational tools in drug discovery has been pivotal in understanding the mechanism of action of 2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid. Molecular dynamics simulations and enzyme docking studies have provided insights into how this compound interacts with biological targets at an atomic level. These studies not only help in rationalizing its observed biological activities but also guide the design of next-generation derivatives with improved properties.

As research progresses, the therapeutic potential of 2-{1-(2,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid is expected to expand further. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into clinical applications. The development pipeline for this compound is promising, with several preclinical studies underway to evaluate its safety and efficacy.

The chemical synthesis and characterization of this compound have also contributed to advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been particularly useful in confirming the structural integrity and purity of 851398-80-6. These analytical methods are essential for ensuring that the compound meets stringent quality standards before it can be used in pharmaceutical applications.

In conclusion,851398-80-6, or more specifically, 851398 - 80 - 6, represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. The ongoing research into this compound underscores its potential as a therapeutic agent for various diseases. As scientific understanding continues to evolve,the possibilities for utilizing compounds like 851398 - 80 - 6 will undoubtedly expand,offering hope for innovative treatments in the future.

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